2-Cyclohexylideneacetic acid
Cat. No. B074993
Key on ui cas rn:
1552-91-6
M. Wt: 140.18 g/mol
InChI Key: UKYISVNNIPKTNG-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
Patent
US07122554B2
Procedure details
A mixture of KOH (1.0 g, 18 mmol) dissolved in water (25 mL) and Intermediate 3 (1.6 g, 9.5 mmol) dissolved in MeOH (5 mL) was stirred for 18 hours at room temperature. The reaction was refluxed for one hour, cooled, then extracted with EtOAc. The aqueous layer was acidified with 1N NCl and extracted with EtOAc, washed with brine, dried (Na2SO4), and concentrated in vacuo to provide 1.3 g (100%) of Intermediate 4. 1H NMR (DMSO-d6) δ: 1.55 (br s, 6H) 2.1 (m, 2H), 2.8 (m, 2H), 5.5 (s, 1H), 11.9 (s, 1H); MS ES−m/e 139.1 (p−1).
Identifiers
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REACTION_CXSMILES
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[OH-].[K+].C([O:5][C:6](=[O:14])[CH:7]=[C:8]1[CH2:13][CH2:12][CH2:11][CH2:10][CH2:9]1)C>O.CO>[C:8]1(=[CH:7][C:6]([OH:14])=[O:5])[CH2:13][CH2:12][CH2:11][CH2:10][CH2:9]1 |f:0.1|
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Inputs
Step One
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Name
|
|
|
Quantity
|
1 g
|
|
Type
|
reactant
|
|
Smiles
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[OH-].[K+]
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Step Two
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Name
|
|
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Quantity
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1.6 g
|
|
Type
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reactant
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Smiles
|
C(C)OC(C=C1CCCCC1)=O
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|
Name
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|
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Quantity
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5 mL
|
|
Type
|
solvent
|
|
Smiles
|
CO
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Step Three
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Name
|
|
|
Quantity
|
25 mL
|
|
Type
|
solvent
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|
Smiles
|
O
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Conditions
Temperature
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Control Type
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AMBIENT
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Stirring
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Type
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CUSTOM
|
|
Details
|
was stirred for 18 hours at room temperature
|
|
Rate
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UNSPECIFIED
|
|
RPM
|
0
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Other
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Conditions are dynamic
|
1
|
|
Details
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See reaction.notes.procedure_details.
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Workups
TEMPERATURE
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Type
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TEMPERATURE
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|
Details
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The reaction was refluxed for one hour
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|
Duration
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1 h
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TEMPERATURE
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Type
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TEMPERATURE
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|
Details
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cooled
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EXTRACTION
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Type
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EXTRACTION
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|
Details
|
extracted with EtOAc
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EXTRACTION
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Type
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EXTRACTION
|
|
Details
|
extracted with EtOAc
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WASH
|
Type
|
WASH
|
|
Details
|
washed with brine
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DRY_WITH_MATERIAL
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Type
|
DRY_WITH_MATERIAL
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|
Details
|
dried (Na2SO4)
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CONCENTRATION
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Type
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CONCENTRATION
|
|
Details
|
concentrated in vacuo
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Outcomes
Product
Details
Reaction Time |
18 h |
|
Name
|
|
|
Type
|
product
|
|
Smiles
|
C1(CCCCC1)=CC(=O)O
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Measurements
| Type | Value | Analysis |
|---|---|---|
| AMOUNT: MASS | 1.3 g | |
| YIELD: PERCENTYIELD | 100% | |
| YIELD: CALCULATEDPERCENTYIELD | 97.6% |
Source
|
Source
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Open Reaction Database (ORD) |
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Description
|
The Open Reaction Database (ORD) is an open-access schema and infrastructure for structuring and sharing organic reaction data, including a centralized data repository. The ORD schema supports conventional and emerging technologies, from benchtop reactions to automated high-throughput experiments and flow chemistry. Our vision is that a consistent data representation and infrastructure to support data sharing will enable downstream applications that will greatly improve the state of the art with respect to computer-aided synthesis planning, reaction prediction, and other predictive chemistry tasks. |
